(6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 2-chloro-6-fluorobenzoate

• IUPAC Name: (6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 2-chloro-6-fluorobenzoate
• InChI: InChI=1S/C13H8ClFN2O5/c1-6-5-9(11(17(20)21)12(18)16-6)22-13(19)10-7(14)3-2-4-8(10)15/h2-5H,1H3,(H,16,18)
• InChI Key: FFWAQNPCRMSKAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)[N+](=O)[O-])OC(=O)C2=C(C=CC=C2Cl)F
• Molecular Formula: C13H8ClFN2O5
• Molecular Weight: 326.66 g/mol

Description

(6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 2-chloro-6-fluorobenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is known for its unique properties and has been extensively studied for its potential applications in biotechnology, pharmaceuticals, and other industries.

Scientific Research Applications

Chemical Synthesis and Derivatives

(6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 2-chloro-6-fluorobenzoate has been utilized in chemical synthesis, particularly in the preparation of various nitrogenous heterocycles. Křupková et al. (2013) describe its use as a multireactive building block in heterocyclic oriented synthesis (HOS), leading to the creation of substituted nitrogenous heterocycles with significant importance in drug discovery (Křupková et al., 2013).

Role in Luminescent Properties Research

In the field of luminescence, this compound has contributed to the understanding of the luminescent properties of lanthanide nitrato complexes. Petoud et al. (1997) explored the structural and photophysical properties of such complexes, providing insights into the metal-centered luminescence arising from ligand excitation (Petoud et al., 1997).

Development of Anti-Cancer Agents

The compound has also been studied in the context of anti-cancer research. Hammam et al. (2005) reported the synthesis of novel fluoro-substituted benzo[b]pyran derivatives, exhibiting significant anti-lung cancer activity, where derivatives of the compound played a crucial role in the synthesis process (Hammam et al., 2005).

Antibacterial Activity

Moreover, Mohammadhosseini et al. (2009) demonstrated the antibacterial potential of related compounds, where derivatives of this compound showed significant inhibitory activity against H. pylori, a bacterium linked to various gastrointestinal diseases (Mohammadhosseini et al., 2009).

Explorations in Organic Chemistry

Its role extends to various explorations in organic chemistry, as seen in the work of Loghmani-Khouzani et al. (2005), who synthesized fluorinated compounds via microwave irradiation, showcasing the versatility and utility of the compound in organic syntheses (Loghmani-Khouzani et al., 2005).

Future Directions

The future directions for the research on “(6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 2-chloro-6-fluorobenzoate” could include further exploration of its applications in drug discovery, materials synthesis, and catalysis. Additionally, more detailed studies on its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties could provide valuable insights.